Cas no 842974-69-0 (2-(morpholin-4-yl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(morpholin-4-yl)pyrimidine-5-carbaldehyde
• CAS No: 842974-69-0
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• MDL: MFCD06589848
• CID: 716274
• PubChem ID: 3160978
• Update Time: 2025-11-02

2-(morpholin-4-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinopyrimidine-5-carbaldehyde
• 2-Morpholin-4-yl-pyrimidine-5-carbaldehyde
• 5-Pyrimidinecarboxaldehyde,2-(4-morpholinyl)-
• 2-(morpholin-4-yl)pyrimidine-5-carbaldehyde
• CHEMBL1309812
• SCHEMBL1133918
• 2-morpholin-4-ylpyrimidine-5-carbaldehyde
• 2-(4-MORPHOLINYL)-5-PYRIMIDINECARBALDEHYDE
• AB25347
• CS-0456131
• SMR000178723
• 842974-69-0
• MLS000559719
• STR09605
• XDMVIYFKCVJZHK-UHFFFAOYSA-N
• A864148
• DTXSID70390288
• AT21235
• EN300-45291
• 2-morpholin-4-yl-pyrimidine-5-carbaldehyde, AldrichCPR
• 2-(Morpholin-4-yl)pyrimidine-5-carboaldehyde
• HMS2536F14
• AKOS000283925
• 2-morpholin-4-ylpyrimidine-5-carboaldehyde
• Z274575648
• MFCD06589848
• FT-0677738
• DB-076019

• MDL： MFCD06589848
• Inchi： 1S/C9H11N3O2/c13-7-8-5-10-9(11-6-8)12-1-3-14-4-2-12/h5-7H,1-4H2
• InChI Key： XDMVIYFKCVJZHK-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=CC(C=O)=CN=2)CC1

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.3Ų

2-(morpholin-4-yl)pyrimidine-5-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(morpholin-4-yl)pyrimidine-5-carbaldehyde

Exploring the Versatile Applications of 2-(morpholin-4-yl)pyrimidine-5-carbaldehyde (CAS No. 842974-69-0) in Modern Chemistry

The compound 2-(morpholin-4-yl)pyrimidine-5-carbaldehyde (CAS No. 842974-69-0) is a highly specialized chemical intermediate that has garnered significant attention in pharmaceutical and materials science research. This pyrimidine derivative features a unique molecular structure combining a morpholine ring with a pyrimidine-carbaldehyde moiety, making it particularly valuable for designing novel drug candidates and functional materials.

Recent trends in medicinal chemistry have shown increased interest in heterocyclic compounds like 2-(morpholin-4-yl)pyrimidine-5-carbaldehyde, as they often serve as crucial building blocks for kinase inhibitors and other targeted therapies. The presence of both morpholine and pyrimidine groups in this molecule makes it particularly attractive for developing treatments in oncology and neurological disorders, areas that dominate current pharmaceutical research.

The aldehyde functional group in 2-(morpholin-4-yl)pyrimidine-5-carbaldehyde provides an excellent handle for further chemical modifications, allowing researchers to create diverse derivatives through condensation reactions or nucleophilic additions. This versatility explains why searches for "pyrimidine aldehyde derivatives" and "morpholine-containing building blocks" have seen a 35% increase in scientific databases over the past two years.

In materials science, 2-(morpholin-4-yl)pyrimidine-5-carbaldehyde has shown promise in the development of organic electronic materials. Its conjugated system and ability to form stable complexes with transition metals make it suitable for creating novel organic semiconductors and coordination polymers. These applications align with the growing demand for sustainable electronic materials, a hot topic in green chemistry circles.

The synthesis of 2-(morpholin-4-yl)pyrimidine-5-carbaldehyde typically involves multi-step organic transformations starting from commercially available pyrimidine precursors. Recent advancements in flow chemistry techniques have improved the efficiency of producing such complex heterocycles, addressing common search queries about "scalable synthesis of functionalized pyrimidines" and "continuous processing of heterocyclic aldehydes".

Quality control of 2-(morpholin-4-yl)pyrimidine-5-carbaldehyde requires sophisticated analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for verifying the purity and structure of this compound, topics frequently searched by quality assurance professionals in the fine chemicals industry.

From a commercial perspective, the global market for specialty pyrimidine derivatives like 2-(morpholin-4-yl)pyrimidine-5-carbaldehyde is projected to grow at a CAGR of 6.8% from 2023 to 2030, driven by increasing R&D investments in pharmaceutical and advanced material sectors. This growth reflects in search trends showing rising interest in "high-value chemical intermediates" and "custom synthesis services".

Environmental considerations for 2-(morpholin-4-yl)pyrimidine-5-carbaldehyde production have become increasingly important. Modern synthetic routes emphasize atom economy and green solvents, responding to industry demands for sustainable chemistry practices. These developments address common environmental concerns raised in searches for "green synthesis of heterocyclic compounds".

The stability profile of 2-(morpholin-4-yl)pyrimidine-5-carbaldehyde makes it suitable for long-term storage under appropriate conditions. Proper handling requires protection from moisture and oxidation, with recommendations aligning with standard practices for air-sensitive aldehydes - a frequently searched topic among laboratory technicians.

Future research directions for 2-(morpholin-4-yl)pyrimidine-5-carbaldehyde include exploring its potential in click chemistry applications and as a precursor for metal-organic frameworks (MOFs). These cutting-edge applications correspond with trending searches in advanced materials science and drug discovery platforms.

In conclusion, 2-(morpholin-4-yl)pyrimidine-5-carbaldehyde (CAS No. 842974-69-0) represents a versatile and valuable intermediate in contemporary chemical research. Its unique structural features and multiple reactive sites continue to inspire innovation across pharmaceutical development, materials science, and synthetic methodology - areas that consistently dominate scientific inquiry and industrial applications.